Cas no 1864685-35-7 (2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol)

• Product Name: 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol
• CAS No: 1864685-35-7
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5989969
• PubChem ID: 130526569
• Update Time: 2025-10-29

2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-Amino-3-chloro-2-methylphenoxy)ethanol
• Ethanol, 2-(6-amino-3-chloro-2-methylphenoxy)-
• 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol
• 1864685-35-7
• EN300-1295604

• Inchi： 1S/C9H12ClNO2/c1-6-7(10)2-3-8(11)9(6)13-5-4-12/h2-3,12H,4-5,11H2,1H3
• InChI Key： TXPODMOBWHBBEH-UHFFFAOYSA-N
• SMILES： C(O)COC1=C(N)C=CC(Cl)=C1C

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 353.4±37.0 °C(Predicted)
• pka: 14.15±0.10(Predicted)

Additional information on 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol

Introduction to 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol (CAS No. 1864685-35-7) and Its Emerging Applications in Chemical Biology

2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1864685-35-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a phenoxyethyl backbone substituted with an amino group at the 6-position and a chloro group at the 3-position of the aromatic ring, presents a unique combination of pharmacophoric elements that make it a promising candidate for further exploration. The presence of both polar and lipophilic functional groups enhances its potential bioactivity, making it a versatile scaffold for medicinal chemists.

The structure of this compound is characterized by a phenolic oxygen atom linked to an ethyl chain, which terminates in a hydroxyl group. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The amino and chloro substituents further modulate the electronic properties of the aromatic ring, influencing its binding affinity and selectivity. Such structural features are often exploited in the design of novel therapeutic agents, where precise tuning of molecular interactions can lead to enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in phenoxyethyl derivatives due to their demonstrated utility in various therapeutic contexts. These compounds have been explored for their potential in modulating signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. The specific arrangement of functional groups in 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol positions it as a candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The amino group and the phenoxyethoxy moiety can interact with key residues in the active site of kinases, potentially leading to inhibition of their catalytic activity. Preliminary studies have suggested that analogs with similar structures exhibit inhibitory effects on various kinases, making this class of compounds an attractive focus for drug development.

Furthermore, the chloro substituent at the 3-position of the aromatic ring can serve as a handle for further derivatization, allowing chemists to explore different chemical space. This flexibility is crucial in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological properties. The ability to modify this compound while retaining its core bioactivity opens up numerous possibilities for generating novel drug candidates.

Recent advancements in computational chemistry have also contributed to the renewed interest in this type of molecule. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to rapidly evaluate the binding potential of various compounds to biological targets. These computational methods have been particularly useful in identifying promising candidates like 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol for further experimental validation.

The compound’s potential as an antimicrobial agent is another area of interest. The combination of an amino group and a hydroxyl group creates conditions conducive to hydrogen bonding interactions, which are essential for binding to bacterial cell walls or interfering with essential metabolic pathways. Given the increasing prevalence of antibiotic-resistant strains, there is a pressing need for novel antimicrobial agents with unique mechanisms of action. This compound could serve as a starting point for developing such agents.

Exploring the pharmacokinetic properties of this molecule is also crucial for its development into a viable therapeutic agent. Factors such as solubility, stability, bioavailability, and metabolic clearance need to be carefully evaluated before moving into clinical trials. Advances in biophysical techniques have made it possible to study these properties more accurately than ever before, providing valuable insights into how this compound might behave within a living system.

The role of structure-activity relationships (SAR) cannot be overstated in drug discovery. By systematically varying different parts of the molecule while keeping others constant, researchers can gain insights into which structural features are most important for bioactivity. This approach has been instrumental in optimizing existing drugs and designing new ones from scratch. The diverse functional groups present in 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol make it an excellent candidate for SAR studies aimed at identifying more potent and selective derivatives.

In conclusion, 2-(6-amino-3-chloro-2-methylphenoxy)ethan-1-ol (CAS No. 1864685-35-7) represents a fascinating compound with multiple potential applications in chemical biology and drug discovery. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases, including cancer and infections caused by resistant bacteria. As research continues to uncover new biological functions and develop innovative synthetic strategies, this molecule holds promise as a valuable tool for advancing our understanding of disease mechanisms and developing next-generation therapeutics.